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Compound of Interest

Compound Name: (Bromoethynyl)benzene

Cat. No.: B1266612 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in

laboratory and research settings. The information compiled is based on publicly available data,

which is limited for this specific compound. All handling of (bromoethynyl)benzene should be

conducted by qualified personnel using appropriate personal protective equipment (PPE) and

engineering controls. This guide is not a substitute for a comprehensive, substance-specific risk

assessment.

Executive Summary
(Bromoethynyl)benzene (CAS No. 932-87-6) is a halogenated alkyne of interest in organic

synthesis. While detailed toxicological data for this specific compound is not readily available in

the public domain, existing classifications and data for related compounds indicate that it

should be handled with significant caution. It is classified as harmful if inhaled and poses a risk

of serious eye damage.[1][2] This guide summarizes the known health and safety information,

outlines recommended handling procedures, and highlights the current gaps in the toxicological

data for (bromoethynyl)benzene.

Hazard Identification and Classification
(Bromoethynyl)benzene is classified under the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS) as follows:
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Acute Toxicity, Inhalation (Category 4), H332: Harmful if inhaled.[1][2]

Serious Eye Damage (Category 1), H318: Causes serious eye damage.[1][2]

Signal Word: Danger[2]

Hazard Pictograms:

Corrosion (for serious eye damage)

Health Hazard/Exclamation Mark (for acute toxicity)

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below. Key

precautions include avoiding inhalation of fumes, using only in well-ventilated areas, and

wearing appropriate eye and face protection.[1]

Quantitative Data Summary
Detailed experimental toxicological data such as LD50 and LC50 values for

(bromoethynyl)benzene are not available in the reviewed literature. The following tables

summarize the available quantitative physical, chemical, and safety information.

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C₈H₅Br [3]

Molecular Weight 181.03 g/mol [2]

CAS Number 932-87-6 [2][3]

Boiling Point 217.4 °C at 760 mmHg [3]

Density 1.51 g/cm³ [3]

Flash Point 86 °C [3]
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Table 2: GHS Classification and Precautionary Statements

Classification Hazard Statement Precautionary Codes

Acute Toxicity, Inhalation

(Category 4)
H332: Harmful if inhaled

P261, P271, P304+P340,

P312

Serious Eye Damage

(Category 1)

H318: Causes serious eye

damage

P280, P305+P351+P338,

P310

Experimental Protocols (Data Not Available)
A thorough literature search did not yield specific experimental protocols for toxicological

studies on (bromoethynyl)benzene, such as:

Median Lethal Dose (LD50) or Lethal Concentration (LC50) studies.

Dermal and ocular irritation studies (though it is classified as causing serious eye damage,

the underlying study details are not provided).

Mutagenicity or genotoxicity assays.

Carcinogenicity, reproductive, or developmental toxicity studies.

The absence of this data necessitates a highly cautious approach to handling this chemical,

treating it as a substance with significant unknown toxicological properties.

Signaling Pathways and Mechanism of Toxicity
(Hypothetical)
There is no specific information available regarding the signaling pathways or the precise

mechanism of toxicity for (bromoethynyl)benzene. However, based on the chemical structure

(a haloalkyne), a plausible, yet hypothetical, mechanism of toxicity could involve its reactivity as

an electrophile. The electron-withdrawing nature of the bromine atom and the triple bond can

render the acetylenic carbons susceptible to nucleophilic attack by biological macromolecules,

such as proteins and DNA. This covalent modification could disrupt their normal function,

leading to cytotoxicity and potentially other adverse effects.
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Below is a conceptual diagram illustrating this hypothetical reactivity.
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Cellular Environment

(Bromoethynyl)benzene

Covalent Adduct

Nucleophilic Attack

Nucleophilic Macromolecule
(e.g., Protein, DNA)

Disruption of Cellular Function

Cellular Toxicity
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Safe Handling Workflow for (Bromoethynyl)benzene

Risk Assessment
- Review SDS

- Assess quantities and procedures

Engineering Controls
- Certified Chemical Fume Hood

Personal Protective Equipment (PPE)
- Safety Goggles/Face Shield
- Chemical-resistant Gloves

- Lab Coat

Handling Procedures
- Work within fume hood

- Avoid generating aerosols
- Keep containers tightly closed

Spill Response
- Evacuate area

- Use appropriate absorbent material
- Follow institutional procedures

In case of spill

Waste Disposal
- Collect in designated, labeled hazardous waste container

- Follow institutional and local regulations

Decontamination
- Clean work surfaces

- Wash hands thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromoethynyl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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